Cas no 946315-11-3 (1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 946315-11-3
• MF: C₂₀H₁₈ClN₇O₂S
• MW: 455.920620441437
• CID: 5506492
• Update Time: 2025-07-19

1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 7-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]-3-phenyltriazolo[4,5-d]pyrimidine
• 1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

• Inchi： 1S/C20H18ClN7O2S/c21-16-8-4-5-9-17(16)31(29,30)27-12-10-26(11-13-27)19-18-20(23-14-22-19)28(25-24-18)15-6-2-1-3-7-15/h1-9,14H,10-13H2
• InChI Key： SBOCAOLZCXWWOI-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(S(C3=CC=CC=C3Cl)(=O)=O)CC2)C2N=NN(C3=CC=CC=C3)C=2N=1

Additional information on 1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Introduction to 1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine (CAS No. 946315-11-3)

1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine, identified by its CAS number 946315-11-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The structural framework of this molecule integrates multiple pharmacophoric elements, which contribute to its unique chemical and biological properties.

The core structure of 1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine consists of a piperazine moiety linked to a triazolo[4,5-d]pyrimidine scaffold. The piperazine ring is a well-known pharmacophore in drug design due to its ability to interact with various biological targets, including enzymes and receptors. The presence of the triazolo[4,5-d]pyrimidine component further enhances the compound's potential by introducing additional binding sites that can modulate biological pathways. This dual functionality makes the compound an attractive candidate for further exploration in drug discovery.

The sulfonyl group attached to the 2-chlorobenzene ring in this molecule plays a crucial role in determining its pharmacological profile. Sulfonyl groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. The chloro substituent on the benzene ring may further influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. These structural features collectively contribute to the compound's unique chemical and biological characteristics.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of kinases and other enzymes involved in cancer progression. The triazolo[4,5-d]pyrimidine scaffold is particularly relevant in this context, as it has been shown to exhibit inhibitory activity against various kinases. Studies have demonstrated that compounds containing this scaffold can disrupt signaling pathways that are essential for tumor growth and survival. The incorporation of additional pharmacophoric elements, such as the piperazine moiety in 1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine, may further enhance its potency and selectivity as a kinase inhibitor.

Furthermore, the phenyl group present in the triazolopyrimidine portion of the molecule may contribute to its ability to interact with specific binding pockets on target proteins. Phenyl rings are common motifs in drug molecules due to their ability to engage in hydrophobic interactions and π-stacking interactions with biological targets. These interactions can significantly influence the binding affinity and specificity of a compound. By combining multiple pharmacophoric elements into a single molecular framework, 1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine represents an innovative approach to designing molecules with enhanced biological activity.

Recent research has also highlighted the importance of understanding the three-dimensional structure of target proteins when designing small-molecule inhibitors. Computational methods such as molecular docking have been instrumental in predicting how a compound will interact with its target. In the case of 1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine, computational studies have suggested that it can bind effectively to several kinases by occupying key binding pockets within these enzymes. These studies provide valuable insights into how structural modifications can be made to improve binding affinity and selectivity.

The synthesis of complex molecules like 1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine requires careful planning and expertise in organic chemistry. Multi-step synthetic routes are typically employed to construct the desired molecular framework while ensuring high yield and purity. Advances in synthetic methodologies have made it possible to access increasingly complex structures more efficiently than ever before. This has opened up new possibilities for drug discovery and development.

One particularly noteworthy aspect of this compound is its potential application in treating inflammatory diseases. Kinases play a critical role in inflammatory pathways, and inhibiting their activity has been shown to reduce inflammation and alleviate symptoms associated with various inflammatory conditions. Preclinical studies have demonstrated that compounds similar to 1-(2-chlorobenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine can modulate inflammatory responses by inhibiting specific kinases involved in these pathways.

The development of novel therapeutic agents is often accompanied by challenges related to bioavailability and toxicity. It is essential to assess these factors early in the drug discovery process to ensure that promising candidates progress safely through clinical trials. In vitro and in vivo studies are conducted to evaluate the pharmacokinetic properties of compounds like 1-(2-chlorobenzenesulfonyl)-4-{3 phen y l - 3 H - 1 , 2 , 3 tri azo l o [ 4 , 5 - d ] py r im id i n - 7 - y l } p i p e ra z i n e before they are considered for human testing.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Ongoing research aims to optimize its chemical structure further to improve its potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory discoveries into effective therapeutic agents.

In conclusion,1-(2-chlorobenzenesulfonyl)-4-{3 phen y l - 3 H - 1 , 2 , 3 tri azo l o [ 4 , 5 - d ] py r im id i n - 7 - y l } p i p e ra z i n e (CAS No . 946315 -11 - 3) represents an exciting example of how structural complexity can be leveraged to develop novel therapeutic agents with significant biological activity . Its unique combination of pharmacophoric elements makes it a valuable tool for researchers exploring new treatments for various diseases . As our understanding of biological systems continues to grow , compounds like this one will play an increasingly important role in advancing human health .